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Compound of Interest

Compound Name: 2,2'-Biphenyldiamine

Cat. No.: B072990

For Researchers, Scientists, and Drug Development Professionals

This guide provides comprehensive health and safety information for the handling and use of
2,2'-Biphenyldiamine (CAS No: 1454-80-4). The following sections detail the toxicological
profile, hazard identification, safe handling procedures, and emergency protocols. All
guantitative data is summarized in tables for clarity, and detailed experimental methodologies
for key toxicological assessments are provided.

Section 1: Chemical Identification and
Physicochemical Properties

2,2'-Biphenyldiamine, also known as 2,2'-Diaminobiphenyl, is a solid organic compound.[1]
Key physicochemical properties are summarized in the table below.

Property Value Reference
Molecular Formula C12H12N2 [1][2]
Molecular Weight 184.24 g/mol [2]
Appearance Solid, Off-White Clear Liquid [1]

CAS Number 1454-80-4 [1]12]
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Section 2: Hazard Identification and Classification

2,2'-Biphenyldiamine is classified as a hazardous substance. The GHS classification, as
aggregated from multiple sources, is presented below.

Hazard Class Category Hazard Statement

Acute Toxicity, Oral Category 4 H302: Harmful if swallowed

Serious Eye Damage/Eye H318: Causes serious eye
o Category 1

Irritation damage

Hazardous to the Aquatic ] o
) Category 1 H400: Very toxic to aquatic life
Environment, Acute Hazard

Signal Word: Danger[2]

Hazard Pictograms:

o Corrosion (for serious eye damage)|[2]

o Exclamation Mark (for acute oral toxicity)
e Environment (for aquatic toxicity)[2]

Section 3: Toxicological Data

While specific quantitative toxicological data such as LD50 values for 2,2'-Biphenyldiamine
are not readily available in the public domain, the GHS classification indicates a moderate
acute oral toxicity. The primary hazards are severe eye damage and high toxicity to aquatic life.

[2]

A study conducted on a similar substance following the OECD Test Guideline 404 for acute
dermal irritation/corrosion on New Zealand White rabbits showed no signs of dermal irritation or
corrosion after a 4-hour semi-occlusive application. The skin irritation score was reported as
"0.00" for all animals.[3]

Section 4: Experimental Protocols

© 2025 BenchChem. All rights reserved. 2/10 Tech Support


https://www.benchchem.com/product/b072990?utm_src=pdf-body
https://pubchem.ncbi.nlm.nih.gov/compound/2_2_-Biphenyldiamine
https://pubchem.ncbi.nlm.nih.gov/compound/2_2_-Biphenyldiamine
https://pubchem.ncbi.nlm.nih.gov/compound/2_2_-Biphenyldiamine
https://www.benchchem.com/product/b072990?utm_src=pdf-body
https://pubchem.ncbi.nlm.nih.gov/compound/2_2_-Biphenyldiamine
http://cdn.chemservice.com/product/msdsnew/External/English/N-11207%20English%20SDS%20US.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b072990?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Foundational & Exploratory

Check Availability & Pricing

Detailed methodologies for key toxicological assessments are outlined below. These are based
on internationally recognized OECD guidelines.

Acute Dermal Irritation/Corrosion (Based on OECD Test
Guideline 404)

This test evaluates the potential of a substance to cause skin irritation or corrosion.

Experimental Workflow:
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Animal Preparation

Select healthy young adult albino rabbits

l

Acclimatize animals to laboratory conditions

l

Clip fur from the dorsal area of the trunk (approx. 10cm x 15cm) ~24 hours before the test

Test Substanie Application

Apply 0.5 g of the solid test substance to a small area (~6 cm?) of skin

l

Moisten the substance with a small amount of water to ensure good contact

l

Cover with a gauze patch and semi-occlusive dressing

Exposure an$ Observation

4-hour exposure period

l

Remove the patch and wash the treated area

l

Observe and grade skin reactions at 1, 24, 48, and 72 hours post-removal

l

Score for erythema/eschar and edema formation

Click to download full resolution via product page

Caption: Workflow for OECD 404 Acute Dermal Irritation Test.
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Methodology Details:
o Test Animal: Healthy young adult albino rabbit.
e Dose: 0.5 g of the solid substance is applied to the skin.

o Application: The substance is applied to a small area of clipped skin and covered with a
gauze patch and a semi-occlusive dressing for a 4-hour exposure period.

o Observation: The skin is examined for erythema (redness) and edema (swelling) at 1, 24, 48,
and 72 hours after patch removal. The severity of the reactions is scored.

e Results: The study on a similar substance reported no mortality or treatment-related clinical
signs, and all animals showed normal body weight gain. No dermal irritation or corrosion was
observed.[3]

Acute Eye Irritation/Corrosion (Based on OECD Test
Guideline 405)

This test is designed to determine the potential of a substance to cause eye irritation or serious
eye damage.

Experimental Workflow:
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Animal Preparation Observation and Scoring
Select healthy young adult albino rabbits with no pre-existing eye defects Examine eyes at 1, 24, 48, and 72 hours after instillation
A A
Acclimatize animals to laboratory conditions Score lesions of the cornea, iris, and conjunctiva

Test Substanﬁ 'e Application

Y

Instill 0.1 g of the solid test substance into the conjunctival sac of one eye Continue observations up to 21 days to assess reversibility

Y

Gently hold the eyelids together for one second

Y

The other eye remains untreated as a control

Click to download full resolution via product page
Caption: Workflow for OECD 405 Acute Eye Irritation Test.
Methodology Details:
o Test Animal: Healthy young adult albino rabbit.

e Dose: 0.1 g of the solid substance.

o Application: The substance is placed in the conjunctival sac of one eye. The other eye

serves as a control.
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e Observation: The eyes are examined at 1, 24, 48, and 72 hours after application for signs of
corneal opacity, iritis, and conjunctival redness and swelling. Observations may continue for
up to 21 days to assess the reversibility of any effects.

Section 5: Safe Handling and Storage
Engineering Controls:

e Use in a well-ventilated area.[3]

o Employ explosion-proof general and local exhaust ventilation.[3]
Personal Protective Equipment (PPE):

o Eye/Face Protection: Wear appropriate protective eyeglasses or chemical safety goggles.[4]
In situations with a potential for splashing, a face shield should also be worn.[5]

o Skin Protection: Wear protective gloves and clothing to prevent skin contact.[4]

o Respiratory Protection: If dusts are generated, use a NIOSH/MSHA or European Standard
EN 149 approved respirator.[4]

Handling Procedures:

Avoid contact with skin and eyes.[4]

Avoid breathing dust.[4]

Wash hands thoroughly after handling.[4]

Do not eat, drink, or smoke when using this product.[4]

Take precautionary measures against static discharge.[3]

Use only non-sparking tools.[3]
Storage:

o Keep in a dry, cool, and well-ventilated place.[4]
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o Keep container tightly closed.[4]
o Store locked up.[4]
e Incompatible Materials: Strong oxidizing agents.[4]

Section 6: Emergency Procedures
First Aid Measures

Exposure Type First Aid Action

Eye Contact }—» Rinse cautiously with water for several minutes }—»
Immediately call a POISON CENTER or doctor

’ Skin Contact }—b{ Wash with plenty of soap and water }—P{ Remove contaminated clothing and wash before reuse M

if symptoms occur Get medical advice/attention
i »| Rinse mouth

Remove contact lenses, if present and easy to do Medical Attention

Click to download full resolution via product page
Caption: First Aid Procedures for 2,2'-Biphenyldiamine Exposure.

 Inhalation: Remove the victim to fresh air and keep at rest in a position comfortable for
breathing. Call a physician or poison control center immediately.[3]

» Skin Contact: Wash with plenty of soap and water. If skin irritation occurs, get medical
advice/attention. Take off contaminated clothing and wash before reuse.[3]

o Eye Contact: Do not rub eyes. Immediately flush eyes with plenty of water for at least 15
minutes. Remove contact lenses, if present and easy to do. Continue rinsing. Get medical
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attention if irritation develops and persists.[3]

 Ingestion: Rinse mouth. Get medical attention if symptoms occur.[3]

Firefighting Measures
o Suitable Extinguishing Media: Water fog, foam, dry chemical powder, carbon dioxide (CO2).
[3]

o Specific Hazards: May form combustible dust concentrations in air.[3]

» Protective Equipment: Wear self-contained breathing apparatus and full protective gear.[4]

Accidental Release Measures

» Personal Precautions: Immediately evacuate personnel to safe areas. Keep unnecessary
personnel away. Wear appropriate protective equipment.[3]

» Environmental Precautions: Avoid release to the environment.[3]

* Methods for Cleaning Up: Eliminate all ignition sources. Use only non-sparking tools. Avoid
dispersal of dust. For large spills, wet down with water and dike for later disposal. Collect
spillage.[3]

Section 7: Conclusion

2,2'-Biphenyldiamine is a chemical that requires careful handling due to its acute oral toxicity,
potential for serious eye damage, and high aquatic toxicity. Adherence to the safety protocols
outlined in this guide is essential to minimize risk to researchers and the environment. While
specific quantitative toxicity data is limited, the provided GHS classification and the results of a
dermal irritation study on a similar compound underscore the need for caution. Further
toxicological studies are warranted to fully characterize the safety profile of this compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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